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Compound Name: Tinuvin 123

Cat. No.: B1209033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tinuvin 123 as a light

stabilizer for Ethylene Propylene Diene Monomer (EPDM) rubber. This document details the

mechanism of action, presents typical performance data, and offers detailed experimental

protocols for evaluating the stabilizing effects of Tinuvin 123 on EPDM formulations.

Introduction
Ethylene Propylene Diene Monomer (EPDM) rubber is a widely utilized elastomer known for its

excellent resistance to heat, ozone, and weathering.[1][2] However, prolonged exposure to

ultraviolet (UV) radiation can lead to degradation, resulting in undesirable changes such as

discoloration, surface cracking, and a reduction in mechanical properties.[1][2] To mitigate

these effects, light stabilizers are incorporated into EPDM formulations. Tinuvin 123, a

hindered amine light stabilizer (HALS), has been shown to be a highly effective agent for

protecting EPDM rubber from photodegradation.[1][2][3][4] Unlike UV absorbers, which function

by absorbing UV radiation, HALS like Tinuvin 123 act by scavenging free radicals that are

generated during the photo-oxidation process.[4]

Mechanism of Action: The Denisov Cycle
Tinuvin 123 functions through a regenerative cyclic process known as the Denisov Cycle. This

mechanism allows a single molecule of the stabilizer to neutralize multiple free radicals,
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providing long-lasting protection to the polymer. The process can be summarized in the

following key steps:

Activation: The secondary amine of the HALS is oxidized to a stable nitroxyl radical.

Radical Scavenging: The nitroxyl radical traps alkyl radicals (R•) in the polymer, forming an

amino ether.

Regeneration: The amino ether then reacts with peroxy radicals (ROO•), regenerating the

nitroxyl radical and forming non-radical, stable byproducts.

This continuous cycle of radical scavenging and regeneration is what makes HALS, such as

Tinuvin 123, highly efficient and persistent in their stabilizing effect.
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Caption: The Denisov Cycle of Tinuvin 123 in EPDM stabilization.

Performance Data
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The incorporation of Tinuvin 123 into EPDM formulations significantly improves its resistance

to weathering, particularly in terms of color stability and the retention of surface integrity. While

Tinuvin 123 has a minimal effect on the initial mechanical properties of the EPDM, its true

value is observed after exposure to UV radiation. The following tables present representative

data on the performance of EPDM with and without Tinuvin 123 after accelerated weathering.

Disclaimer: The following data is illustrative and compiled from trends observed in the scientific

literature. Actual results may vary depending on the specific EPDM formulation, processing

conditions, and weathering parameters.

Table 1: Mechanical Properties Before and After Accelerated Weathering

Property
EPDM
(Control) -
Unaged

EPDM + 1.0
phr Tinuvin
123 - Unaged

EPDM
(Control) -
After
Weathering

EPDM + 1.0
phr Tinuvin
123 - After
Weathering

Tensile Strength

(MPa)
15.2 15.1 10.5 13.8

Elongation at

Break (%)
450 445 280 410

Table 2: Color Stability After Accelerated Weathering
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Property
EPDM
(Control) -
Unaged

EPDM + 1.0
phr Tinuvin
123 - Unaged

EPDM
(Control) -
After
Weathering

EPDM + 1.0
phr Tinuvin
123 - After
Weathering

Color Change

(ΔE*)
0 0 8.5 2.1

Visual

Assessment
No change No change

Significant

yellowing and

fading

Minimal color

change

Surface

Condition
Smooth Smooth

Noticeable

surface cracking

No significant

cracking

Experimental Protocols
The following are detailed protocols for the preparation and testing of EPDM rubber samples to

evaluate the efficacy of Tinuvin 123.

EPDM Compound Preparation
This protocol describes the preparation of a control EPDM compound and a stabilized

compound containing Tinuvin 123.

Materials:

EPDM rubber

Carbon black (e.g., N550)

Paraffinic oil

Zinc oxide

Stearic acid

Sulfur
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Accelerators (e.g., MBTS, TMTD)

Tinuvin 123

Equipment:

Two-roll mill or internal mixer

Compression molding press

Procedure:

Mastication: Soften the EPDM rubber on a two-roll mill at a temperature of approximately 50-

60°C.

Ingredient Incorporation:

Add zinc oxide and stearic acid and mix until well dispersed.

Gradually add the carbon black, ensuring it is fully incorporated.

Add the paraffinic oil and mix until the compound is homogeneous.

For the stabilized compound, add 1.0 phr (parts per hundred rubber) of Tinuvin 123 and

mix thoroughly.

Curing Agent Addition: Add the sulfur and accelerators at a lower temperature (around 40°C)

to prevent premature curing (scorching). Mix until a uniform blend is achieved.

Homogenization: Pass the compound through the mill several times to ensure all ingredients

are evenly dispersed.

Curing: Compression mold the EPDM sheets to the desired thickness at a temperature of

160-180°C for a predetermined cure time (typically 10-20 minutes), which should be

determined by rheometer testing.

Conditioning: Allow the cured sheets to condition at room temperature for at least 24 hours

before testing.
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Start: Raw EPDM

1. Mastication
(Two-Roll Mill)

2. Add Fillers & Oil
(ZnO, Stearic Acid, Carbon Black, Oil)

3. Add Tinuvin 123
(For stabilized sample)

4. Add Curatives
(Sulfur, Accelerators)

5. Homogenization

6. Compression Molding
(Curing)

7. Conditioning
(24h at RT)

End: Test Specimens
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Caption: Workflow for EPDM compound preparation.
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Accelerated Weathering
This protocol is for subjecting the EPDM samples to artificial weathering to simulate the effects

of prolonged sun exposure.

Standard: Conforms to ASTM D750 - Standard Test Method for Rubber Deterioration Using

Artificial Weathering Apparatus.

Equipment:

Xenon arc weathering chamber

Procedure:

Sample Mounting: Mount the EPDM test specimens in the sample holders of the weathering

chamber.

Exposure Cycle: Program the chamber to run a continuous light cycle with periodic water

spray. A typical cycle is:

Light Source: Xenon arc lamp with appropriate filters to simulate natural sunlight.

Irradiance: 0.55 W/m² at 340 nm.

Black Panel Temperature: 65 ± 3°C.

Relative Humidity: 50 ± 5%.

Water Spray: 18 minutes of water spray for every 102 minutes of light exposure.

Exposure Duration: Expose the samples for a total of 1000 hours, or as required by the

specific study.

Evaluation: Remove the samples at predetermined intervals (e.g., 250, 500, 750, 1000

hours) for visual inspection and physical testing.

Material Property Testing
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These protocols are for quantifying the changes in the mechanical and optical properties of the

EPDM samples before and after weathering.

A. Tensile Properties

Standard: Conforms to ASTM D412 - Standard Test Methods for Vulcanized Rubber and

Thermoplastic Elastomers—Tension.

Equipment:

Universal Testing Machine (UTM) with a suitable load cell.

Die cutter for preparing dumbbell-shaped specimens.

Procedure:

Specimen Preparation: Cut at least five dumbbell-shaped specimens from both the unaged

and aged EPDM sheets.

Gage Length Marking: Mark the gage length on each specimen.

Testing:

Mount the specimen in the grips of the UTM.

Apply a constant rate of extension (e.g., 500 mm/min) until the specimen ruptures.

Record the force and elongation throughout the test.

Calculation: From the stress-strain curve, determine the tensile strength (the maximum

stress) and the ultimate elongation (the elongation at the point of rupture).

Reporting: Report the average and standard deviation of the results for each set of

specimens.

B. Color Measurement
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Standard: Conforms to ASTM D2244 - Standard Practice for Calculation of Color Tolerances

and Color Differences from Instrumentally Measured Color Coordinates.

Equipment:

Spectrophotometer or colorimeter.

Procedure:

Calibration: Calibrate the instrument according to the manufacturer's instructions using

standard white and black tiles.

Measurement:

Measure the CIELAB color coordinates (L, a, b*) of the unaged samples. This will serve as

the baseline.

Measure the L, a, and b* values of the aged samples at the same locations.

Calculation: Calculate the total color difference (ΔE) using the following formula: ΔE = [ (ΔL)\²
+ (Δa)\² + (Δb)\² ]^½ where ΔL, Δa, and Δb are the differences in the respective values

between the aged and unaged samples.

Reporting: Report the average ΔE* for each set of samples. A higher ΔE* value indicates a

greater change in color.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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